Cas no 142332-70-5 (3-(3,4-dimethylphenyl)propan-1-amine)

3-(3,4-dimethylphenyl)propan-1-amine structure

142332-70-5 structure

Product Name:3-(3,4-dimethylphenyl)propan-1-amine

CAS No:142332-70-5

Molecular Formula:C₁₁H₁₇N

Molecular Weight:163.25938

CID:859357

PubChem ID:10888254

3-(3,4-dimethylphenyl)propan-1-amine Properties

Names and Identifiers

- 3,4-Dimethyl-benzenepropanamine
- 3-(3,4-dimethylphenyl)propylamine
- 3-(3,4-dimethylphenyl)propan-1-amine
- InChIKey： WKJJRNLQAUJOFM-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H17N/c1-9-5-6-11(4-3-7-12)8-10(9)2/h5-6,8H,3-4,7,12H2,1-2H3
- SMILES： CC1=CC=C(CCCN)C=C1C

Computed Properties

Exact Mass: 163.13621
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Heavy Atom Count: 12

Experimental Properties

PSA: 26.02

3-(3,4-dimethylphenyl)propan-1-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01G04H-500mg	3,4-Dimethyl-benzenepropanamine	142332-70-5	97%	500mg	$156.00	2024-06-20
A2B Chem LLC	AY25473-500mg	3,4-Dimethyl-benzenepropanamine	142332-70-5	97%	500mg	$169.00	2024-04-20
Aaron	AR01G0CT-500mg	3,4-DIMETHYL-BENZENEPROPANAMINE	142332-70-5	97%	500mg	$171.00	2025-02-11
Enamine	EN300-1849915-0.05g	3-(3,4-dimethylphenyl)propan-1-amine	142332-70-5		0.05g	$289.0	2023-09-19

3-(3,4-dimethylphenyl)propan-1-amine Related Literature

1. Back cover

Sustainable Energy Fuels, 2017,1, 398-398
2. In operando signature and quantification of lithium plating

Sobana P. Rangarajan,Yevgen Barsukov,Partha P. Mukherjee J. Mater. Chem. A, 2019,7, 20683-20695
3. A selective de-O-methylation of guaiacyl lignans to corresponding catechol derivatives by 2-iodoxybenzoic acid (IBX). The role of the catechol moiety on the toxicity of lignans

Roberta Bernini,Maurizio Barontini,Pasquale Mosesso,Gaetano Pepe,Stefan M. Willför,Rainer E. Sjöholm,Patrik C. Eklund,Raffaele Saladino Org. Biomol. Chem., 2009,7, 2367-2377
4. The growing family of photoactive yellow proteins and their presumed functional roles

T. E. Meyer,J. A. Kyndt,S. Memmi,T. Moser,B. Colón-Acevedo,B. Devreese,J. J. Van Beeumen Photochem. Photobiol. Sci., 2012,11, 1495-1514
5. Front cover

Soft Matter, 2014,10, 6363-6363
6. Rhodium diphosphine complexes: a case study for catalyst activation and deactivation†

Antje Meißner,Elisabetta Alberico,Hans-Joachim Drexler,Wolfgang Baumann,Detlef Heller Catal. Sci. Technol., 2014,4, 3409-3425
7. Photodissociation and reaction dynamics

Phys. Chem. Chem. Phys., 2019,21, 13878-13879
8. The regiospecific Fischer indole reaction in choline chloride·2ZnCl2 with product isolation by direct sublimation from the ionic liquid†

Raul Calderon Morales,Vasuki Tambyrajah,Paul R. Jenkins,David L. Davies,Andrew P. Abbott Chem. Commun., 2004, 158-159
9. Highly active Ce, Y, La-modified Cu/SiO2 catalysts for hydrogenation of methyl acetate to ethanol†

Muhammad Naeem Younis,Zengxi Li RSC Adv., 2020,10, 5590-5603
10. Free fatty acid release from vegetable and bovine milk fat-based infant formulas and human milk during two-phase in vitro digestion

Jaap Keijer,Trine Kastrup Dalsgaard,Lara W. Zeper,Frédéric Carrière,Anouk L. Feitsma,Arie G. Nieuwenhuizen Food Funct., 2019,10, 2102-2113

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

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